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The quest to extend healthy lifespan has identified acarbose, an alpha-glucosidase inhibitor,
as a promising pharmacological agent. Its effects on longevity have been robustly
demonstrated and independently replicated, primarily through the comprehensive National
Institute on Aging (NIA) Interventions Testing Program (ITP). This guide provides a comparative
analysis of acarbose's performance, supported by experimental data, and details the
methodologies employed in these pivotal studies.

Quantitative Comparison of Lifespan Extension

The NIA ITP serves as a gold standard for testing geroprotective interventions, utilizing a multi-
site design with genetically heterogeneous mice (UM-HET3) to ensure the reproducibility and
broad applicability of its findings.[1][2][3] The data below summarizes the lifespan-extending
effects of acarbose, both alone and in combination with other well-studied compounds like
rapamycin.

Table 1: Lifespan Extension with Acarbose in Genetically Heterogeneous Mice (NIA ITP)
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Maximum
Median Lifespan
Dose (ppm Treatment = Lifespan (90th Reference(s
ex
in diet) Start Age Increase Percentile) )
(%) Increase
(%)
1000 4 months Male 22% 11% [3114]
1000 4 months Female 5% 9% [3114]
400 8 months Male 11% - [5]
400 8 months Female 0% - [5]
1000 8 months Male 17% 8% [5]
1000 8 months Female 5% 3% [5]
2500 8 months Male 16% 11% [5]
2500 8 months Female 4% - [5]
1000 16 months Male 6% 12% [4]
1000 16 months Female 2% 6% [4]

Table 2: Comparison of Acarbose with Other Longevity Interventions
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Median
i i Key
Intervention Sex Lifespan . Reference(s)
Mechanisms
Increase (%)
o-glucosidase
inhibition, Gut
Acarbose (1000 microbiome
Male ~17-22% , [3][5]
ppm) modulation,
Reduced
inflammation
Female ~5% [3][5]
Rapamycin Male & Female ~23-26% MTOR inhibition [1]
Inconsistent/No o
) L AMPK activation,
Metformin Male & Female significant effect o [1][6]
) ) MTOR inhibition
in ITP studies
Complementary
action on
Acarbose +
] Male 34% glucose [1][7]
Rapamycin _
metabolism and
MTOR signaling
Female 28% [1107]

Mechanisms of Action: Signaling Pathways

Acarbose's pro-longevity effects are attributed to a multi-faceted mechanism of action,

primarily initiated by the inhibition of a-glucosidase in the intestine. This leads to a cascade of

downstream effects that collectively contribute to improved healthspan and lifespan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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